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Compound of Interest

Compound Name: LpxC-IN-10

Cat. No.: B15142055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the antibacterial spectrum and relevant

experimental methodologies for LpxC-IN-10, a selective, non-hydroxamate inhibitor of the

essential Gram-negative enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine

deacetylase (LpxC). LpxC-IN-10, also identified as FG-944, targets the first committed step in

the biosynthesis of lipid A, a critical component of the outer membrane of most Gram-negative

bacteria, making it a promising candidate for the development of new antibiotics.

Core Data Presentation: In Vitro Antibacterial
Activity
The in vitro activity of LpxC-IN-10 has been evaluated against a range of clinically significant

Gram-negative pathogens. The minimum inhibitory concentration (MIC), the lowest

concentration of an antibiotic that inhibits the visible growth of a bacterium, is a key metric for

assessing antibacterial potency. The available data for LpxC-IN-10 are summarized below.
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Bacterial Species MIC (µg/mL) Notes

Escherichia coli 0.5 -

Escherichia coli 0.25 MIC90 value

Klebsiella pneumoniae 0.5 -

Klebsiella pneumoniae 0.5 MIC50 value[1]

Klebsiella pneumoniae 2 MIC90 value[2]

Pseudomonas aeruginosa 1 MIC90 value[2]

Acinetobacter baumannii 0.5 MIC90 value[2]

Enterobacter cloacae 2 MIC90 value[2]

Serratia marcescens 1 MIC90 value[2]

Note: MIC values can vary based on the specific strain and testing methodology. The data

presented are drawn from available conference abstracts and supplier information. MIC50 and

MIC90 represent the concentrations at which 50% and 90% of isolates are inhibited,

respectively.

Mechanism of Action: Inhibition of the Lipid A
Pathway
LpxC-IN-10 exerts its antibacterial effect by inhibiting the LpxC enzyme, a zinc-dependent

metalloenzyme that catalyzes the deacetylation of UDP-3-O-(R-3-hydroxymyristoyl)-N-

acetylglucosamine. This is the second and irreversible step in the Raetz pathway of lipid A

biosynthesis. Disruption of this pathway prevents the formation of lipopolysaccharide (LPS),

leading to defects in the outer membrane integrity and ultimately resulting in bacterial cell

death.[3]
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Preparation

Experiment

Analysis

Prepare LpxC-IN-10
Stock Solution

Prepare Serial Dilutions
in 96-Well Plate

Prepare Bacterial Inoculum
(0.5 McFarland)

Inoculate Plate with
Bacterial Suspension

Incubate Plate
(37°C, 16-20h)

Visually Inspect Wells
for Turbidity

Determine MIC:
Lowest Clear Well
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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